1-amino-5-methoxy-2,3-dihydro-1H-inden-4-ol
Overview
Description
1-amino-5-methoxy-2,3-dihydro-1H-inden-4-ol, commonly known as AMIO, is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and has been found to possess various biochemical and physiological effects. In
Scientific Research Applications
DNA Binding and Biological Activity
The compound and its derivatives have been studied for their DNA binding activities and biological relevance. Notably, a study on chiral Schiff bases including similar compounds like (1S,2R)-1-(((E)-2-hydroxy-4-methylbenzylidene)amino)-2,3-dihydro-1H-inden-2-ol (L1), among others, indicated that substituents significantly influence both the structure and biological activity of these bases. They interact with calf-thymus DNA under physiological conditions, showing varying DNA binding affinities. This points towards potential applications in understanding and perhaps manipulating DNA-protein interactions, which is crucial in the realms of genetic engineering and therapeutic development (Bora, Maiti, Singh, & Barman, 2021).
Antimicrobial Activities
Some derivatives structurally similar to 1-amino-5-methoxy-2,3-dihydro-1H-inden-4-ol, such as 1,2,4-triazole derivatives, have been synthesized and tested for their antimicrobial activities. These studies reveal that such compounds possess notable efficacy against various microorganisms, suggesting their potential use in developing new antimicrobial agents, which is crucial in the fight against drug-resistant pathogens (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Corrosion Inhibition
Compounds with a structure analogous to this compound have been investigated for their role as corrosion inhibitors. For instance, derivatives like 2-aminobenzene-1,3-dicarbonitriles have been studied for their efficacy in inhibiting corrosion on mild steel in acidic environments. These studies not only shed light on the protective capabilities of such compounds but also contribute to the development of more effective corrosion inhibitors, which are crucial in industrial settings to protect infrastructure (Verma, Quraishi, & Singh, 2015).
Fluorescent Sensing and Imaging
Some compounds similar to this compound have been employed in the development of fluorescent sensors. For example, compounds have been designed for the selective recognition of ions like aluminum, exhibiting "OFF-ON type" fluorescence modes. These compounds are not only used for detection but also for imaging applications in bacterial cells, showcasing their potential in biological research and diagnostic imaging (Yadav & Singh, 2018).
properties
IUPAC Name |
1-amino-5-methoxy-2,3-dihydro-1H-inden-4-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-13-9-5-3-6-7(10(9)12)2-4-8(6)11/h3,5,8,12H,2,4,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILTXPUOKYZBBNN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(C=C1)C(CC2)N)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201260376 |
Source
|
| Record name | 1-Amino-2,3-dihydro-5-methoxy-1H-inden-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201260376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
168902-83-8 |
Source
|
| Record name | 1-Amino-2,3-dihydro-5-methoxy-1H-inden-4-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=168902-83-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Amino-2,3-dihydro-5-methoxy-1H-inden-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201260376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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